2-((3,4-Dimethoxyphenethyl)amino)-4-((3-fluorophenyl)amino)-4-oxobutanoic acid
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Description
2-((3,4-Dimethoxyphenethyl)amino)-4-((3-fluorophenyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C20H23FN2O5 and its molecular weight is 390.411. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Spectroscopy
Research on structurally related compounds has focused on their synthesis, molecular structure, and spectroscopic properties. For example, studies involving compounds like 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid have delved into their synthesis, vibrational wavenumbers, molecular electrostatic potential maps, and analyses such as HOMO and LUMO to determine charge transfer within molecules. These studies provide insights into the stability of molecules arising from hyper-conjugative interactions and charge delocalization, as highlighted by Rahul Raju et al. (2015) in their work on the FT-IR spectrum, molecular structure, and vibrational analysis of related compounds (Rahul Raju et al., 2015).
Spectroscopic and Supramolecular Studies
Further research on derivatives of chloramphenicol, for instance, reveals significant insights into hydrogen bonding and the role of non-conventional hydrogen bonds in stabilizing molecular structures, as examined through vibrational spectroscopy (Raman and infrared) and supported by DFT calculations. This approach aids in understanding the supramolecular arrangements and interactions within crystalline structures (R. F. Fernandes et al., 2017).
Synthetic Applications and Biological Activity
Research involving the synthesis and characterization of novel compounds, such as those incorporating the 4-oxobutanoic acid moiety, explores their potential applications, including in the development of sensitive assays for detecting residues in agricultural samples or as probes for bioimaging and diagnostics. For instance, the development of a sensitive ELISA for analyzing organophosphorus insecticides in fruit samples showcases the utility of synthesizing haptens with a structural resemblance to the target compound, demonstrating the broad applicability of such chemical frameworks in analytical chemistry (Qi Zhang et al., 2008).
Drug Design and Molecular Docking
The exploration of non-steroidal anti-inflammatory drugs (NSAIDs) as donor ligands in organotin(IV) derivatives highlights another dimension of research, focusing on the synthesis, spectroscopic characterization, and investigation of biological applications. This line of work examines the potential of structurally related compounds in medicinal chemistry, including their interactions with biological targets and the implications for drug design and development (S. Shahzadi et al., 2005).
Properties
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)ethylamino]-4-(3-fluoroanilino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O5/c1-27-17-7-6-13(10-18(17)28-2)8-9-22-16(20(25)26)12-19(24)23-15-5-3-4-14(21)11-15/h3-7,10-11,16,22H,8-9,12H2,1-2H3,(H,23,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROEJOJWPCMDAJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(CC(=O)NC2=CC(=CC=C2)F)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.